Cas no 2060005-33-4 (5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde)

• Product Name: 5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde
• CAS No: 2060005-33-4
• MF: C₇H₁₀O₄S
• MW: 190.216901302338
• MDL: MFCD30501982
• CID: 5222036
• PubChem ID: 137704097
• Update Time: 2025-10-20

5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H,3H-Thieno[3,4-c]furan-3a(4H)-carboxaldehyde, dihydro-, 5,5-dioxide
• 5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde

• MDL： MFCD30501982
• Inchi： 1S/C7H10O4S/c8-3-7-4-11-1-6(7)2-12(9,10)5-7/h3,6H,1-2,4-5H2
• InChI Key： GQHYEGBITQBMFL-UHFFFAOYSA-N
• SMILES： O1CC2(C=O)CS(=O)(=O)CC2C1

Additional information on 5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde

Recent Advances in the Study of 5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde (CAS: 2060005-33-4)

The compound 5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde (CAS: 2060005-33-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with 5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde, particularly in achieving high yields and purity. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route that utilizes a novel catalytic system to improve the efficiency of the key cyclization step. The authors demonstrated that this approach not only enhances the overall yield but also reduces the formation of undesirable byproducts, making it more suitable for large-scale production.

In terms of biological activity, preliminary in vitro studies have shown that 5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde exhibits promising inhibitory effects against certain enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. This finding suggests its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the mechanism of action have been conducted using computational modeling and molecular docking techniques. Researchers have identified key interactions between 5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde and the active site of COX-2, providing insights into its selectivity and binding affinity. These computational studies, combined with experimental data, offer a robust foundation for future structure-activity relationship (SAR) studies aimed at optimizing the compound's pharmacological properties.

Despite these promising results, challenges remain in translating the findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in subsequent studies. Recent advancements in prodrug strategies and formulation technologies may provide viable solutions to these challenges, as suggested by a 2024 review article in Advanced Drug Delivery Reviews.

In conclusion, 5,5-dioxo-hexahydro-5lambda6-thieno3,4-cfuran-3a-carbaldehyde (CAS: 2060005-33-4) represents a compelling area of research with significant potential for drug discovery. Continued efforts to optimize its synthesis, elucidate its biological mechanisms, and improve its drug-like properties will be crucial for realizing its therapeutic applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its derivatives.